Cas no 22224-41-5 (1,3,5-Tri-O-benzoyl-a-D-ribofuranose)

1,3,5-Tri-O-benzoyl-α-D-ribofuranose is a protected ribofuranose derivative widely used in carbohydrate chemistry and nucleoside synthesis. Its key advantage lies in the benzoyl groups, which provide stability to the ribose moiety during chemical transformations, preventing unwanted side reactions. The α-configuration is particularly valuable for stereoselective glycosylation reactions, enabling precise control over anomeric selectivity in synthetic pathways. This compound serves as a versatile intermediate in the preparation of modified nucleosides, oligonucleotides, and other bioactive molecules. Its crystalline nature facilitates purification and handling, while the benzoyl protection allows for selective deprotection under mild conditions, making it a reliable building block for complex carbohydrate-based syntheses.
1,3,5-Tri-O-benzoyl-a-D-ribofuranose structure
22224-41-5 structure
Product Name:1,3,5-Tri-O-benzoyl-a-D-ribofuranose
CAS No:22224-41-5
MF:C26H22O8
MW:462.448088169098
MDL:MFCD00080818
CID:51997
PubChem ID:87561132
Update Time:2025-06-09

1,3,5-Tri-O-benzoyl-a-D-ribofuranose Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-tri-O-benzoyl-alpha-D-ribofuranose
    • alpha-D-Ribofuranose 1,3,5-tribenzoate
    • Clofarabine intermediate (III)
    • 1,3,5-tri-O-benzoyl-α-D-ribofuranose
    • 1,3,5-Tri-O-benzoyl-D-ribofuranose
    • 1,3,5-TRI- O -BENZOYL-Α-D-RIBOFURANOSIDE
    • 1,3,5-Tri-O-benzoyl-a-D-ribofuranose
    • 2H-1-BENZOPYRAN-3-AMINE,3,4-DIHYDRO-8-METHOXY-
    • 1,3,5-tribenzoate-a-D-Ribofuranose
    • 1,3,5-TRIBENZOYL-A-D-RIBOFURANOSE
    • a-D-Ribofuranose,1,3,5-tribenzoate
    • [5-(Benzoyloxy)-2-(benzoyloxymethyl)-4-hydroxyoxolan-3-yl] benzoate
    • MDL: MFCD00080818
    • Inchi: 1S/C26H22O8/c27-21-22(33-24(29)18-12-6-2-7-13-18)20(16-31-23(28)17-10-4-1-5-11-17)32-26(21)34-25(30)19-14-8-3-9-15-19/h1-15,20-22,26-27H,16H2/t20-,21-,22-,26-/m1/s1
    • InChI Key: HUHVPBKTTFVAQF-PIXQIBFHSA-N
    • SMILES: O1[C@@H]([C@@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 462.13100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10

Experimental Properties

  • Color/Form: Beige powder
  • Density: 1.37
  • Melting Point: 138.0 to 142.0 deg-C
  • Boiling Point: 629.6°C at 760 mmHg
  • Flash Point: 212.9 °C
  • Refractive Index: 1.633
  • Water Partition Coefficient: Insoluble in water, easily soluble in chloroform.
  • PSA: 108.36000
  • LogP: 3.01180
  • λmax: 273(MeOH)(lit.)
  • Specific Rotation: +82.0° - +88.0° (c=1, CHCl3)
  • Solubility: Not determined

1,3,5-Tri-O-benzoyl-a-D-ribofuranose Security Information

1,3,5-Tri-O-benzoyl-a-D-ribofuranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T2641-25G
1,3,5-Tri-O-benzoyl-α-D-ribofuranose
22224-41-5 >97.0%(HPLC)
25G
¥4,010.00 2021-05-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T133072-25g
1,3,5-Tri-O-benzoyl-a-D-ribofuranose
22224-41-5 ≥97.0%(HPLC)
25g
¥584.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T133072-5g
1,3,5-Tri-O-benzoyl-a-D-ribofuranose
22224-41-5 ≥97.0%(HPLC)
5g
¥194.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T133072-1g
1,3,5-Tri-O-benzoyl-a-D-ribofuranose
22224-41-5 ≥97.0%(HPLC)
1g
¥55.90 2023-08-31
Alichem
A019098036-100g
1,3,5-Tri-O-benzoyl-a-D-ribofuranose
22224-41-5 97%
100g
$302.10 2023-09-02
Chemenu
CM100828-1000g
1,3,5-Tri-O-benzoyl-D-ribofuranose
22224-41-5 98%
1000g
$1196 2021-06-15
TRC
B209535-5g
1,3,5-Tri-O-benzoyl-a-D-ribofuranose
22224-41-5
5g
$ 64.00 2023-04-19
TRC
B209535-10g
1,3,5-Tri-O-benzoyl-a-D-ribofuranose
22224-41-5
10g
$ 87.00 2023-04-19
TRC
B209535-50g
1,3,5-Tri-O-benzoyl-a-D-ribofuranose
22224-41-5
50g
$ 187.00 2023-04-19
TRC
B209535-100g
1,3,5-Tri-O-benzoyl-a-D-ribofuranose
22224-41-5
100g
$ 339.00 2023-04-19

1,3,5-Tri-O-benzoyl-a-D-ribofuranose Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:22224-41-5)1,3,5-Tri-O-benzoyl-a-D-ribofuranose
Order Number:A816025
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):552.0/158.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:22224-41-5)1,3,5-Tri-O-benzoyl-D-ribofuranose
Order Number:sfd15636
Stock Status:in Stock
Quantity:200kg
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:22224-41-5)1,3,5-三苯甲酰基-D-呋喃核糖
Order Number:LE26998648;LE11266
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:22224-41-5)1,3,5-Tri-O-benzoyl-D-ribofuranose
Order Number:NC11571
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:08
Price ($):Price inquiry
Email:sales@newcanbio.com

1,3,5-Tri-O-benzoyl-a-D-ribofuranose Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:22224-41-5)1,3,5-Tri-O-benzoyl-a-D-ribofuranose
A816025
Purity:99%/99%
Quantity:500g/100g
Price ($):552.0/158.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:22224-41-5)1,3,5-Tri-O-benzoyl-D-ribofuranose
sfd15636
Purity:99%
Quantity:200kg
Price ($):Inquiry
Email